Cas no 148582-40-5 (2-(3-methyl-4-nitrophenyl)propan-2-ol)

• Product Name: 2-(3-methyl-4-nitrophenyl)propan-2-ol
• CAS No: 148582-40-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6416513
• PubChem ID: 130153835
• Update Time: 2025-05-25

2-(3-methyl-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-nitrophenyl)propan-2-ol
• Benzenemethanol, α,α,3-trimethyl-4-nitro-
• EN300-1850616
• 148582-40-5

• Inchi： 1S/C10H13NO3/c1-7-6-8(10(2,3)12)4-5-9(7)11(13)14/h4-6,12H,1-3H3
• InChI Key： MKGYGZSSLSVNJG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(=O)=O)=C(C)C=1)(O)(C)C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 318.0±30.0 °C(Predicted)
• pka: 13.76±0.29(Predicted)

Additional information on 2-(3-methyl-4-nitrophenyl)propan-2-ol

Recent Advances in the Study of 2-(3-methyl-4-nitrophenyl)propan-2-ol (CAS: 148582-40-5)

The compound 2-(3-methyl-4-nitrophenyl)propan-2-ol (CAS: 148582-40-5) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have explored the synthesis of 2-(3-methyl-4-nitrophenyl)propan-2-ol through novel catalytic methods, which have improved yield and purity. The compound's unique structural features, including the nitro group and the tertiary alcohol, make it a promising candidate for further chemical modifications and derivatization. Researchers have also investigated its role as an intermediate in the synthesis of more complex pharmaceutical agents.

In terms of biological activity, preliminary in vitro studies suggest that 2-(3-methyl-4-nitrophenyl)propan-2-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another area of research has focused on the compound's potential applications in cancer therapy. Recent reports indicate that derivatives of 2-(3-methyl-4-nitrophenyl)propan-2-ol may interact with specific cellular targets involved in tumor growth and proliferation. While these results are promising, comprehensive toxicological studies are necessary to evaluate the safety profile of these derivatives before clinical trials can be considered.

The stability and storage conditions of 2-(3-methyl-4-nitrophenyl)propan-2-ol have also been a subject of investigation. Researchers have identified optimal storage parameters to maintain the compound's integrity over extended periods, which is crucial for its use in long-term studies and industrial applications. Additionally, advancements in analytical techniques have enabled more precise quantification and characterization of the compound in complex mixtures.

In conclusion, the growing body of research on 2-(3-methyl-4-nitrophenyl)propan-2-ol (CAS: 148582-40-5) highlights its potential as a versatile compound in pharmaceutical and biochemical research. While significant progress has been made in understanding its properties and applications, further studies are needed to fully exploit its therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing and future research endeavors in the chemical biology and pharmaceutical fields.